Cas no 767342-28-9 (3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-)

3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]- structure
767342-28-9 structure
Product Name:3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-
CAS No:767342-28-9
MF:C12H9BrF2N2
MW:299.114068746567
CID:537307
PubChem ID:57750235
Update Time:2025-04-19

3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-
    • 5-bromo-N-[(3,4-difluorophenyl)methyl]pyridin-3-amine
    • DTXSID40727825
    • 767342-28-9
    • SCHEMBL4148520
    • Inchi: 1S/C12H9BrF2N2/c13-9-4-10(7-16-6-9)17-5-8-1-2-11(14)12(15)3-8/h1-4,6-7,17H,5H2
    • InChI Key: GQQSVEWVESFIBK-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)NCC1C=CC(=C(C=1)F)F

Computed Properties

  • Exact Mass: 297.99177
  • Monoisotopic Mass: 297.99172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92

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